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Compound of Interest

Compound Name: Tert-butylcarbamate

Cat. No.: B1260302

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tert-butyl carbamate, a versatile
reagent widely employed in organic synthesis, particularly as a protecting group for amines.
This document details its chemical and physical properties, provides in-depth experimental
protocols for its synthesis, and illustrates key reaction mechanisms and workflows.

Core Properties of tert-Butyl Carbamate

tert-Butyl carbamate, also known as Boc-amide, is a white crystalline solid at room
temperature.[1] Its stability and solubility in a range of organic solvents make it a valuable
intermediate in the synthesis of pharmaceuticals and agrochemicals.[1]

Physicochemical Properties

A summary of the key physicochemical properties of tert-butyl carbamate is presented in Table
1.
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Property Value Source(s)
Molecular Formula C5H11NO2 [1112][3]
Molecular Weight 117.15 g/mol [1112][31[4]
Melting Point 105-108 °C [2][41[5]
Boiling Point 218.95 °C (rough estimate) [2][4]
Density 1.1274 g/cm3 (rough estimate) [2][4]

Flash Point 82.4 °C [2]

Vapor Pressure

0.408 mmHg at 25°C

[2]

pKa

13.59 + 0.50 (Predicted)

[4]115]

Solubility Profile

The solubility of tert-butyl carbamate in various solvents is crucial for its application in organic

synthesis and is detailed in Table 2.

Solvent Solubility Source(s)

Methylene Chloride Soluble 211415116171
Chloroform Soluble [2][4][5][6][7]
Alcohols (e.g., Methanol) Soluble 21141516171

Water

Slightly soluble

[2114][5106][7]

Petroleum Ether

Slightly soluble

[2114](5106][7]

Spectroscopic Data

Spectroscopic analysis is essential for the structural confirmation of tert-butyl carbamate.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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e 1H NMR (CDCIs): Chemical shifts are observed for the protons of the tert-butyl group and the
amine group.[8][9]

e 13C NMR: Provides information on the carbon framework of the molecule.[3]

Infrared (IR) Spectroscopy

The IR spectrum of tert-butyl carbamate shows characteristic absorption bands for the N-H and
C=0 stretching vibrations of the carbamate functional group.[3][10]

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of tert-
butyl carbamate, confirming its molecular formula.[3][11][12][13][14][15]

Synthesis of tert-Butyl Carbamate

Several methods have been developed for the synthesis of tert-butyl carbamate. Two common
and effective laboratory-scale preparations are detailed below.

Method 1: From tert-Butyl Alcohol and Sodium Cyanate

This procedure involves the reaction of tert-butyl alcohol with sodium cyanate in the presence
of trifluoroacetic acid.[16]

Experimental Protocol:

e Reaction Setup: In a 500-mL three-necked flask equipped with a mechanical stirrer, a
thermometer, and an addition funnel, add a solution of 14.8 g (0.20 mole) of tert-butyl alcohol
in 125 ml of benzene.

» Addition of Reagents: Add 26.0 g (0.40 mole) of sodium cyanate to the flask.

» Acid Addition: While stirring the suspension slowly (approximately 120 rpm), add 48.0 g (31.2
ml, 0.42 mole) of trifluoroacetic acid dropwise at a rapid rate. The reaction should be carried
out in a fume hood.[16]
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e Reaction Work-up: After the addition is complete, the reaction mixture is worked up to isolate
the product.

 Purification: The crude product is purified by recrystallization from hexane to yield white
needles of tert-butyl carbamate.[16] The reported yield is 76—94%, with a melting point of
107-109 °C.[16]

Reaction Workflow: Synthesis from tert-Butyl Alcohol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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